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Compound Name: Tyr-Uroguanylin (mouse, rat)

Cat. No.: B6299568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Uroguanylin is an endogenous peptide hormone that plays a crucial role in regulating intestinal

fluid and electrolyte homeostasis. It functions by binding to and activating the guanylate

cyclase C (GC-C) receptor on the apical surface of intestinal epithelial cells. This activation

leads to an increase in intracellular cyclic guanosine monophosphate (cGMP), which in turn

stimulates the secretion of chloride (Cl-) and bicarbonate (HCO3-) into the intestinal lumen,

driving subsequent water secretion.[1][2] The mouse intestinal loop assay is a well-established

in vivo model for studying intestinal secretion and absorption. This document provides a

detailed protocol for performing a ligated intestinal loop assay in mice to investigate the effects

of uroguanylin on intestinal fluid secretion and cGMP production.

Signaling Pathway of Uroguanylin in Intestinal
Epithelial Cells
Uroguanylin, upon binding to its receptor GC-C, initiates a signaling cascade that results in

intestinal fluid secretion. The key steps are outlined below.
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1. Animal Preparation
(Fasting, Anesthesia)

2. Surgical Procedure
(Laparotomy, Intestine Exposure)

3. Loop Ligation
(Creation of 2-3 cm loops)

4. Injection of Uroguanylin
(or Vehicle Control)

5. Incubation Period
(e.g., 2-4 hours)

6. Loop Harvesting
(Euthanasia, Loop Excision)

7. Fluid Accumulation Measurement
(Length and Weight)

8. Tissue Processing
(Homogenization)

10. Data Analysis

9. cGMP Measurement
(ELISA or RIA)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b6299568?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6299568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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